N-butan-2-yl-2-[3-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-oxoquinazolin-2-yl]sulfanylacetamide

• IUPAC Name: N-butan-2-yl-2-[3-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-oxoquinazolin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H25N3O4S/c1-3-15(2)24-21(27)14-31-23-25-18-9-5-4-8-17(18)22(28)26(23)12-16-13-29-19-10-6-7-11-20(19)30-16/h4-11,15-16H,3,12-14H2,1-2H3,(H,24,27)
• InChI Key: KXJZMCQVTKEZTN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CSC1=NC2=CC=CC=C2C(=O)N1CC3COC4=CC=CC=C4O3
• Molecular Formula: C23H25N3O4S
• Molecular Weight: 439.5 g/mol

Description

N-butan-2-yl-2-[3-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-oxoquinazolin-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C23H25N3O4S and its molecular weight is 439.53. The purity is usually 95%.
BenchChem offers high-quality N-butan-2-yl-2-[3-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-oxoquinazolin-2-yl]sulfanylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-butan-2-yl-2-[3-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-oxoquinazolin-2-yl]sulfanylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of related quinazoline derivatives have been a focal point in research, aiming to explore their potential applications in medicinal chemistry. One study detailed the synthesis of hetarylquinolines containing the thiazolidine and dihydrothiazole rings, which are based on benzene ring–substituted hydrazinocarbothioamides. These compounds were created to investigate their chemical properties and potential biological activities (Aleqsanyan & Hambardzumyan, 2021).

Anticancer Activity

• Research into quinazolinone analogues has revealed significant anticancer activities, with several compounds showing broad spectrum antitumor activity in in vitro studies. These findings indicate the therapeutic potential of quinazolinone derivatives in cancer treatment (Al-Suwaidan et al., 2016).

Antimicrobial and Anti-inflammatory Properties

• Another aspect of research on quinazoline derivatives focuses on their antimicrobial and anti-inflammatory properties. Studies have synthesized and tested various quinazoline compounds, finding some to exhibit potent antibacterial and antifungal activities, as well as significant anti-inflammatory effects. These results suggest the utility of quinazoline derivatives in developing new antimicrobial and anti-inflammatory agents (Horishny et al., 2021; Bhati, 2013).

Potential as Diuretic and Antihypertensive Agents

• Exploratory studies into N-substituted quinazolinones have also examined their potential as diuretic and antihypertensive agents. This research underscores the versatility of quinazoline derivatives in addressing a range of health conditions, including hypertension and related cardiovascular disorders (Rahman et al., 2014).